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Compound of Interest

Compound Name: Iprodione

Cat. No.: B1672158 Get Quote

Application Notes and Protocols for Efficacy and Developmental Studies

Iprodione is a dicarboximide fungicide widely utilized in the management of various turfgrass

diseases.[1] It functions as a contact and locally systemic fungicide, inhibiting the germination

of fungal spores and the growth of fungal mycelium.[2][3] This document provides detailed

application notes and experimental protocols for researchers, scientists, and professionals

involved in the development and evaluation of turfgrass disease management strategies

involving iprodione.

Core Application and Efficacy Data
Iprodione demonstrates broad-spectrum activity against several key turfgrass pathogens.[2][4]

Its efficacy has been documented in numerous studies, making it a valuable tool for integrated

pest management (IPM) programs.[2]

Table 1: Iprodione Application Rates for Common Turfgrass Diseases
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Disease
Causal
Agent(s)

Typical
Application
Rate (fl. oz. per
1000 sq. ft.)

Application
Interval (days)

Notes

Dollar Spot

Lanzia spp.,

Moellerodiscus

spp.

2.0 - 4.0[5][6] 14 - 28[5][7]

Iprodione has

shown excellent

control of dollar

spot. To mitigate

resistance,

alternate with

fungicides from

different FRAC

groups.[7][8]

Brown Patch
Rhizoctonia

solani
3.0 - 4.0[9] 14 - 21[9]

Generally

provides good

control.

Anthracnose
Colletotrichum

cereale
4.0 - 8.0[9] 14[5]

Often used in a

tank mix with

other fungicides

like fosetyl-Al or

chlorothalonil for

preventative

control.[8][10]

For suppression

only when used

alone.[9]

Corticium Red

Thread

Laetisaria

fuciformis
4.0[5] 14[5]

Apply as a

preventative

treatment.[5]

Leaf Spot Drechslera spp. 3.0 - 4.0[9] 14 - 21[9]

Gray Snow Mold Typhula spp. 4.0 - 8.0[11] See Notes Apply in the fall

before the first

snow cover. A

second
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application may

be needed

during a mid-

winter thaw.

Often tank-mixed

with

chlorothalonil or

PCNB.[11][12]

Curvularia Blight Curvularia spp. 4.0 - 8.0[5] 14[5]

For use on

Bermudagrass

only.[5]

Note: Application rates and intervals can vary based on disease pressure, environmental

conditions, and specific product labels. Severe conditions may necessitate higher rates and

shorter intervals.[12] Always consult the product label for specific instructions.

Resistance Management
The risk of fungicide resistance is a significant consideration in turfgrass disease management.

[13] Iprodione belongs to FRAC Group 2, and resistance has been reported in pathogens like

Sclerotinia homoeocarpa (dollar spot).[1][13][14] To delay the development of resistance, the

following strategies are recommended:

Rotation: Avoid sequential applications of iprodione. Rotate with fungicides from different

FRAC groups with different modes of action.[8][15]

Tank Mixing: Tank mixing iprodione with a broad-spectrum, multi-site fungicide can be an

effective resistance management strategy.[5][12]

Integrated Pest Management (IPM): Combine chemical controls with cultural practices such

as proper irrigation, fertility management, and the use of disease-resistant turfgrass varieties

to reduce overall disease pressure.[7][8]

Application Rates: Use fungicides at the recommended label rates. Using lower rates can

accelerate the selection of resistant fungal strains.[10]
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Experimental Protocols
The following are generalized protocols for conducting fungicide efficacy trials in turfgrass

research. These can be adapted for specific diseases and research objectives.

Fungicide Efficacy Trial for Foliar Diseases (e.g., Dollar
Spot, Brown Patch)
This protocol outlines a standard method for evaluating the efficacy of iprodione in controlling

common foliar diseases on a research plot.

a. Experimental Design:

Plot Establishment: Utilize established turfgrass stands susceptible to the target disease

(e.g., creeping bentgrass for dollar spot). Plots are typically small and replicated (e.g., 3-5

replications) in a randomized complete block design.

Inoculation (if necessary): In the absence of natural disease pressure, plots can be

inoculated with the target pathogen. For Sclerotinia homoeocarpa, agar plugs from an active

culture can be placed in the center of each plot.[16]

Treatments: Include an untreated control, iprodione applied at various rates, and potentially

other standard fungicide treatments for comparison.

b. Application Procedure:

Timing: Apply fungicides preventatively before symptoms appear or curatively at the first sign

of disease.[8][15]

Equipment: Use a calibrated sprayer (e.g., CO2-pressurized backpack sprayer) to ensure

uniform application.[9]

Carrier Volume: Apply in a sufficient volume of water (e.g., 0.5 to 10 gallons per 1000 sq. ft.)

to achieve thorough coverage of the turfgrass foliage.[12]

Post-Application: Avoid irrigation or mowing until the foliage has completely dried.[12]

c. Data Collection and Analysis:
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Disease Assessment: Visually assess disease severity at regular intervals (e.g., 7, 14, 21,

and 28 days after application). This can be done by counting the number of disease spots or

estimating the percentage of the plot area affected.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments. The Area Under the Disease Progress

Curve (AUDPC) can also be calculated to assess the overall efficacy of a treatment

throughout the trial period.

Protocol for Submitting Samples for Fungicide Testing
Programs
Many university turfgrass programs conduct annual fungicide trials.[17][18] Researchers and

companies can submit products for evaluation by following these general steps:

Contact the Program: Reach out to the turfgrass pathology lab at the desired institution to

inquire about their specific submission process and deadlines.[17]

Provide a Protocol: Submit a detailed protocol that includes:

Treatment names and formulations.

Concentration of the active ingredient.

Desired application rates.

Target disease(s).

Application timing (e.g., preventative, curative, early or late season for snow mold).[17]

Submit Product: Send the required amount of the test product to the designated research

facility by the specified deadline.[17]

Visualizing Workflows and Pathways
Signaling Pathway
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Iprodione's mode of action involves the inhibition of the MAP/Histidine-Kinase in osmotic

signal transduction in fungi.[1] This disruption interferes with spore germination and mycelial

growth.[2][3]

Iprodione MAP/Histidine-KinaseInhibits Osmotic Signal
Transduction Pathway

Activates

Spore Germination
Regulates

Mycelial Growth

Regulates

Click to download full resolution via product page

Caption: Simplified signaling pathway of iprodione's mode of action.

Experimental Workflow
The following diagram illustrates a typical workflow for a turfgrass fungicide efficacy trial.
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Trial Initiation

Plot Establishment &
Randomization

Pathogen Inoculation
(if required)

Fungicide Application

Disease Severity Assessment
(e.g., weekly)

Statistical Analysis
(ANOVA, AUDPC)

Results & Reporting

Click to download full resolution via product page

Caption: Standard experimental workflow for turfgrass fungicide trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672158#iprodione-application-in-turfgrass-disease-
management-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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